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Compound of Interest

Compound Name: Ru-Metro

CAS No.: 142012-12-2

Cat. No.: B120397

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis,

characterization, and biological evaluation of Ru-Metro, a promising class of ruthenium-based

complexes incorporating the antimicrobial drug metronidazole. This document details the

experimental protocols for its creation and analysis, summarizes key quantitative data, and

visualizes the compound's mechanism of action through signaling pathway diagrams.

Synthesis of Ru-Metro Complexes
The synthesis of Ru-Metro complexes typically involves the reaction of a ruthenium precursor

with metronidazole or its derivatives. Several synthetic strategies have been reported, often

utilizing different ancillary ligands to modulate the coordination sphere of the ruthenium center

and influence the overall properties of the complex.

General Synthetic Protocol
A common approach involves the reaction of a ruthenium(II) precursor, such as [Ru(tpy)

(dmp)Cl]PF6, with a modified metronidazole ligand. The following is a generalized protocol
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based on reported methods:

Ligand Modification (if necessary): Metronidazole can be chemically modified to introduce a

suitable coordinating group. For instance, it can be coupled with molecules like 1H-

imidazole-5-carboxylic acid to create a new ligand (e.g., MTZH-1).

Reaction Setup: The ruthenium precursor and the metronidazole-containing ligand are

dissolved in a suitable solvent system, often a mixture of water and ethanol (e.g., 50:50 v/v).

[1]

Inert Atmosphere: The reaction is typically carried out under an inert atmosphere, such as

nitrogen, to prevent oxidation of the ruthenium center.[1]

Reflux: The reaction mixture is heated to reflux for several hours (e.g., 6-7 hours) with stirring

to facilitate the coordination of the metronidazole ligand to the ruthenium center.[1]

Precipitation: After cooling to room temperature, a saturated aqueous solution of a salt, such

as potassium hexafluorophosphate (KPF6), is added to precipitate the desired Ru-Metro
complex.[1]

Isolation and Purification: The precipitate is collected by filtration under reduced pressure,

washed with water, and can be further purified by recrystallization or chromatography.[1]

Experimental Workflow: Synthesis of a Ru-Metro Complex
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Caption: A generalized workflow for the synthesis of Ru-Metro complexes.
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A variety of spectroscopic and analytical techniques are employed to confirm the structure,

purity, and electronic properties of the synthesized Ru-Metro complexes.

Spectroscopic Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are used to elucidate

the structure of the complex by analyzing the chemical shifts and coupling constants of the

protons and carbons in the ligands.

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the coordination of the

metronidazole ligand to the ruthenium center by observing shifts in the vibrational

frequencies of key functional groups.

UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy is used to study the electronic

transitions within the complex. Ru-Metro complexes typically exhibit intraligand (π→π*)

transitions in the UV region and metal-to-ligand charge transfer (MLCT) bands in the visible

region.[1][2]

Electrochemical Analysis
Cyclic Voltammetry (CV): CV is employed to investigate the redox properties of the Ru-
Metro complexes, providing information about the oxidation states of the ruthenium center

and the electrochemical behavior of the coordinated ligands.[2][3]

Mass Spectrometry
High-Resolution Mass Spectrometry (HRMS): HRMS is used to determine the exact mass of

the synthesized complex, confirming its elemental composition.[4]

Characterization Workflow for Ru-Metro Complexes
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Caption: A typical workflow for the characterization of Ru-Metro complexes.

Biological Activity and Mechanism of Action
Ru-Metro complexes have demonstrated significant potential as both anticancer and

antimicrobial agents.[5][6][7] Their biological activity is attributed to their ability to induce cell

death through various mechanisms.

Anticancer Activity
Cytotoxicity: Ru-Metro complexes have shown cytotoxicity against various cancer cell lines,

including breast cancer (MCF-7), melanoma (SK-MEL-147), and non-small cell lung cancer

(A549).[8]

Cell Cycle Arrest: Studies have indicated that these complexes can induce cell cycle arrest

at the G1/S transition phase, preventing cancer cells from progressing through the cell

division cycle.[5]

Apoptosis Induction: Ru-Metro complexes are known to induce apoptosis, or programmed

cell death, in cancer cells.[5] This is a key mechanism for their anticancer effect.

Antimicrobial Activity
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Metronidazole itself is an established antimicrobial agent, and its incorporation into ruthenium

complexes can lead to enhanced or synergistic effects. These complexes are particularly

promising for targeting anaerobic bacteria and protozoa.[1] The mechanism of action is

believed to involve the reduction of the nitro group of metronidazole within the microbial cell,

leading to the formation of reactive nitroso radicals that damage microbial DNA.[9][10][11]

Signaling Pathway: Ru-Metro Induced Apoptosis
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Caption: A simplified diagram of Ru-Metro induced apoptosis in cancer cells.
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Signaling Pathway: Ru-Metro Induced G1/S Cell Cycle Arrest
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Caption: A simplified diagram of Ru-Metro induced G1/S cell cycle arrest.

Quantitative Data Summary
The following tables summarize key quantitative data reported for various Ru-Metro and

related ruthenium complexes.

Table 1: Cytotoxicity of Ruthenium-Metronidazole and Related Complexes
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Complex Cell Line IC50 (µM) Reference

trans-

[Ru(ma)2(metro)2]CF

3SO3

MDA-MB-435S
< IC50 of Ru(III) tris-

maltolato
[3]

[Ru(η5-CpR)(P)(2,2′-

bipy-4,4′-PLA-biotin)]

[CF3SO3]

MDA-MB-231 2.3–14.6 [12]

JHOR10/JHOR11 A2780, HCT116 Antiproliferative effect [13]

Ru(ii)-3
Staphylococcus

aureus
MIC: 0.78 µg/mL [7][14]

Ru(II) complexes with

cinnamic acid

derivatives

Melanoma cells Effective inhibition [8]

Table 2: Spectroscopic and Electrochemical Data for Ruthenium Complexes

Complex Type Technique Key Observations Reference

Ru(II) Polypyridyl UV-Vis
1MLCT band in the

visible range
[1]

Half-Sandwich Ru(II) UV-Vis
MLCT transitions at

326-411 nm
[2]

Ru(II) Schiff Base UV-Vis
d-d transitions

between 600-650 nm
[4]

mer-

[RuIIICl3L1(CH3CN)]
Cyclic Voltammetry

Three one-electron

redox processes
[15]

Ru-1 Cyclic Voltammetry

Reversible pattern

with three redox

peaks

[16]

Conclusion
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Ru-Metro complexes represent a versatile and promising platform for the development of novel

therapeutic agents. Their tunable synthesis, rich electrochemical properties, and potent

biological activities against both cancer cells and microbial pathogens make them a compelling

area for further research and development. This guide provides a foundational understanding

of the key technical aspects of Ru-Metro synthesis and characterization, offering valuable

insights for professionals in the field of medicinal inorganic chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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